Asymmetric catalytic epoxidation of α,β-unsaturated carbonyl compounds with hydrogen peroxide: Additive-free and wide substrate scope†

Chemical Science Pub Date: 2012-03-12 DOI: 10.1039/C2SC20218B

Abstract

A simple and H2O2-efficient asymmetric epoxidation of α,β-unsaturated carbonyl compounds was accomplished using a chiral N,N′-dioxide–Sc(III) complex catalyst. A number of optically active epoxides were obtained from the corresponding α,β-unsaturated ketones and α,β-unsaturated amides under additive-free conditions. The catalytic system is convenient with good water- and air-tolerance, as well as excellent yields and enantioselectivities.

Graphical abstract: Asymmetric catalytic epoxidation of α,β-unsaturated carbonyl compounds with hydrogen peroxide: Additive-free and wide substrate scope
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